Cas no 90767-46-7 (Quinoline, 4-chloro-7-methyl-8-nitro-)

• Product Name: Quinoline, 4-chloro-7-methyl-8-nitro-
• CAS No: 90767-46-7
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 4304537
• Update Time: 2025-05-20

Quinoline, 4-chloro-7-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-7-methyl-8-nitro-

• Inchi： 1S/C10H7ClN2O2/c1-6-2-3-7-8(11)4-5-12-9(7)10(6)13(14)15/h2-5H,1H3
• InChI Key： ORIBDYFGAWYLMT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)C=2[N+]([O-])=O)C(Cl)=CC=1

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Melting Point: 165-167 °C
• Boiling Point: 347.9±37.0 °C(Predicted)
• pka: 0.30±0.44(Predicted)

Additional information on Quinoline, 4-chloro-7-methyl-8-nitro-

4-Chloro-7-Methyl-8-Nitroquinoline: A Comprehensive Overview

4-Chloro-7-Methyl-8-Nitroquinoline, identified by the CAS number 90767-46-7, is a heterocyclic aromatic compound that has garnered significant attention in various scientific and industrial domains. This compound, belonging to the quinoline family, features a unique combination of substituents: a chlorine atom at the 4-position, a methyl group at the 7-position, and a nitro group at the 8-position. These substituents impart distinctive chemical properties, making it a valuable molecule for research and application.

The synthesis of 4-chloro-7-methyl-8-nitroquinoline involves multi-step organic reactions, often utilizing advanced methodologies such as nitration, chlorination, and methylation. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, aligning with the growing emphasis on green chemistry. The compound's structure allows for diverse functionalization, making it a versatile building block in organic synthesis.

In terms of applications, 4-chloro-7-methyl-8-nitroquinoline has found utility in several fields. In the pharmaceutical industry, its unique electronic properties make it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent and an antimicrobial compound. For instance, studies published in 2023 highlight its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential in developing novel therapeutic agents.

The material science sector has also benefited from this compound's properties. Its aromaticity and substituent effects contribute to its use in designing advanced materials such as organic semiconductors and sensors. Recent research indicates that incorporating 4-chloro-7-methyl-8-nitroquinoline into polymer frameworks enhances their electrical conductivity and stability under harsh conditions.

From an environmental perspective, the compound's stability and reactivity have been studied for waste management applications. Its ability to act as a catalyst in certain decontamination processes has been explored, offering potential solutions for cleaning up industrial pollutants.

In conclusion, 4-chloro-7-methyl-8-nitroquinoline, with its CAS number 90767-46-7, stands as a testament to the versatility of heterocyclic compounds in modern science. Its continued exploration across various disciplines underscores its significance as a valuable chemical entity with vast untapped potential.